Cas no 73634-76-1 (Octanoic acid, 2-hydroxy-, methyl ester)

Octanoic acid, 2-hydroxy-, methyl ester structure
73634-76-1 structure
Product Name:Octanoic acid, 2-hydroxy-, methyl ester
CAS No:73634-76-1
MF:C9H18O3
MW:174.237423419952
CID:1761746
PubChem ID:10487462
Update Time:2025-09-22

Octanoic acid, 2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-hydroxy-, methyl ester
    • SCHEMBL5811648
    • methyl-2-hydroxyoctanoate
    • methyl hydroxycaprylate
    • (.+/-.)-2-Hydroxyoctanoic acid, methyl ester
    • 73634-76-1
    • Methyl 2-hydroxyoctanoate
    • AKOS011494373
    • Inchi: 1S/C9H18O3/c1-3-4-5-6-7-8(10)9(11)12-2/h8,10H,3-7H2,1-2H3
    • InChI Key: FPELLQRUGGAXFI-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)CCCCCC

Computed Properties

  • Exact Mass: 174.125594432g/mol
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

Octanoic acid, 2-hydroxy-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Larodan
24-0802-11-250mg
Methyl 2-Hydroxyoctanoate
73634-76-1 >98%
250mg
€585.00 2025-03-07
Larodan
24-0802-8-50mg
Methyl 2-Hydroxyoctanoate
73634-76-1 >98%
50mg
€143.00 2025-03-07
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